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Compound of Interest

Compound Name: Apigenin 5-O-neohesperidoside

Cat. No.: B1153349 Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the landscape of flavonoid research, the precise structural configuration of a molecule can

dramatically influence its biological activity. This guide provides a comparative analysis of two

closely related apigenin glycosides: Rhoifolin (Apigenin 7-O-neohesperidoside) and the lesser-

known Apigenin 5-O-neohesperidoside. While both share the same apigenin backbone and

neohesperidoside sugar moiety, the point of attachment of this sugar group fundamentally

distinguishes them. This distinction is critical for researchers investigating the therapeutic

potential of these natural compounds.

At a Glance: Are They the Same Compound?
No, Apigenin 5-O-neohesperidoside and rhoifolin are not the same compound. They are

structural isomers, with the sole difference being the position of the neohesperidoside sugar

group on the apigenin core structure. In rhoifolin, the sugar is attached at the 7-hydroxyl

position, whereas in Apigenin 5-O-neohesperidoside, it is attached at the 5-hydroxyl position.

This seemingly minor variance in molecular architecture can lead to significant differences in

their physicochemical properties and biological activities.
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A direct comparison of the chemical and physical properties of these two isomers is essential

for understanding their potential behavior in biological systems.

Property
Rhoifolin (Apigenin 7-O-
neohesperidoside)

Apigenin 5-O-
neohesperidoside

Synonyms
Rhoifoloside, Apigenin-7-O-

rhamnoglucoside
-

CAS Number 17306-46-6 850630-40-9

Molecular Formula C27H30O14 C27H30O14

Molecular Weight 578.52 g/mol 578.52 g/mol

Chemical Structure
Neohesperidoside moiety at

position 7

Neohesperidoside moiety at

position 5

Comparative Biological Activities and Experimental
Data
While extensive research has been conducted on the biological effects of rhoifolin, there is a

notable scarcity of published experimental data for Apigenin 5-O-neohesperidoside. The

following table summarizes the known activities of rhoifolin, which can serve as a benchmark

for future investigations into its 5-O-isomer.
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Biological Activity
Rhoifolin (Apigenin 7-O-
neohesperidoside) -
Experimental Evidence

Apigenin 5-O-
neohesperidoside -
Experimental Evidence

Anticancer

Demonstrates cytotoxic effects

against various cancer cell

lines.[1][2] Induces apoptosis

and inhibits cancer cell

proliferation.[1][2]

Data not available in the

searched literature.

Anti-inflammatory

Significantly inhibits rat paw

edema in a dose-dependent

manner.[1][2] Reduces levels

of pro-inflammatory cytokines

such as IL-1β, IL-6, and TNF-

α.

Data not available in the

searched literature.

Antioxidant
Exhibits antioxidant properties

in various in vitro assays.[3][4]

Data not available in the

searched literature.

Enzyme Inhibition

Shows inhibitory effects

against butyrylcholinesterase

(BChE) and tyrosinase.[5]

Data not available in the

searched literature.

Neuroprotective

Reverses scopolamine-

induced memory deficits in

zebrafish.

Data not available in the

searched literature.

Hepatoprotective
Shows protective effects on

the liver.[1][2]

Data not available in the

searched literature.

Antidiabetic
Exhibits hypoglycemic effects.

[1][2]

Data not available in the

searched literature.

Experimental Protocols
To facilitate the replication and further investigation of the biological activities of these

compounds, detailed methodologies for key experiments performed on rhoifolin are provided

below.
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Carrageenan-Induced Rat Paw Edema Assay (Anti-
inflammatory Activity)

Animal Model: Male Wistar rats (180-220g) are used.

Groups:

Control group (vehicle).

Rhoifolin-treated groups (e.g., 2.5, 25, and 250 mg/kg, administered orally).

Positive control group (e.g., Indomethacin).

Procedure:

One hour after oral administration of the test compounds, 0.1 mL of 1% carrageenan

suspension in saline is injected into the sub-plantar region of the right hind paw.

Paw volume is measured using a plethysmometer at 1, 2, 3, and 4 hours after

carrageenan injection.

Data Analysis: The percentage of inhibition of edema is calculated for each group relative to

the control group.[1][2]

MTT Assay (Cytotoxicity Assay)
Cell Lines: Various cancer cell lines (e.g., breast, colon, lung).

Procedure:

Cells are seeded in 96-well plates and allowed to attach overnight.

Cells are treated with various concentrations of rhoifolin for a specified period (e.g., 24, 48,

72 hours).

After treatment, MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium

bromide) is added to each well and incubated.
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The formazan crystals formed are dissolved in a solubilization solution (e.g., DMSO).

The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate

reader.

Data Analysis: Cell viability is calculated as a percentage of the control, and the IC50 (half-

maximal inhibitory concentration) is determined.

Signaling Pathways Modulated by Rhoifolin
Rhoifolin has been shown to modulate several key signaling pathways involved in cancer

progression. Understanding these mechanisms is crucial for drug development.
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Caption: Rhoifolin's inhibitory effects on key cancer signaling pathways.

Logical Relationship: Isomerism and Biological
Activity
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The difference in the attachment of the neohesperidoside moiety between rhoifolin and

Apigenin 5-O-neohesperidoside is a critical determinant of their interaction with biological

targets.

Structural Isomers

Properties & Activity
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Caption: Impact of glycosylation position on the properties of apigenin isomers.

Conclusion and Future Directions
In conclusion, rhoifolin (Apigenin 7-O-neohesperidoside) and Apigenin 5-O-
neohesperidoside are distinct structural isomers. Rhoifolin is a well-researched flavonoid with

a wide array of documented biological activities, including potent anticancer and anti-

inflammatory effects. In stark contrast, Apigenin 5-O-neohesperidoside remains a poorly
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characterized compound, with a significant gap in the scientific literature regarding its

pharmacological profile.

This guide highlights the critical need for further research into Apigenin 5-O-
neohesperidoside to elucidate its biological activities and therapeutic potential. Direct,

quantitative comparisons with rhoifolin are essential to understand the structure-activity

relationship of these apigenin glycosides. Such studies will be invaluable for the drug discovery

and development community in harnessing the full potential of this important class of natural

products. Researchers are encouraged to utilize the provided experimental protocols as a

foundation for investigating the properties of Apigenin 5-O-neohesperidoside.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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